Cas no 147816-24-8 (Cefcapene pivoxil hydrochloride hydrate)

Cefcapene pivoxil hydrochloride hydrate is a third-generation oral cephalosporin antibiotic, chemically designated as (6R,7R)-7-[(Z)-2-(2-Aminothiazol-4-yl)-2-(carboxymethoxyimino)acetamido]-3-(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid pivoxil hydrochloride hydrate. It exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including β-lactamase-producing strains, due to its enhanced stability against enzymatic degradation. The pivoxil ester moiety improves oral bioavailability, while the hydrochloride hydrate form ensures stability and solubility. Clinically, it is used to treat respiratory, urinary, and soft tissue infections. Its pharmacokinetic profile includes rapid absorption and tissue penetration, with minimal adverse effects, making it a reliable option for outpatient infections.
Cefcapene pivoxil hydrochloride hydrate structure
147816-24-8 structure
Product Name:Cefcapene pivoxil hydrochloride hydrate
CAS No:147816-24-8
MF:C23H32ClN5O9S2
MW:622.111282348633
MDL:MFCD01682041
CID:65067
PubChem ID:160871140
Update Time:2025-10-29

Cefcapene pivoxil hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

    • Cefcapene pivoxil hydrochloride
    • 2,2-Dimethylpropanoyloxymethyl 7-[2-(2-amino-1,3-thiazol-4-yl)pent-2-enoylamino]-3-(carbamoyloxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • Cefcapene Pivoxil Hydrochloride Monohydrate
    • 1-(2-TERT-BUTOXYCARBONYLAMINO-4-YL)-1(E)-PROPENECARBOXYLATE
    • Flomox
    • CEFCAPENE PIVOXIL HCL
    • Cefcapene pivoxil hydrochloride hydrate
    • (6R,7R)-3-[[(Aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid, (2,2-Dimethyl-1-oxopropoxy)methyl Ester Hydrochloride
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-((2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl)amino)-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester,(6R-(6-alpha,7-beta(Z)))-, monohydrochloride, hydrate
    • 5J77167P9E
    • DSSTox_RID_82780
    • DSSTox_CID_28508
    • DSSTox_GSID_48582
    • (6R,7R)-(Pivaloyloxy)methyl 7-((Z)-2-(2-aminothiazol-4-yl)pent-2-enamido)-3-((carbamoyloxy)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride
    • Flumax
    • Cefcamate pivoxil hydrochloride
    • Tox21_112911
    • Tox21_113259
    • Q27291405
    • BCP12048
    • 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)pent-2-enoyl]amino]-3-(carbamoyloxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrate;hydrochloride
    • Cefcapene pivoxil HCl H2O
    • (6R,7R)-(Pivaloyloxy)methyl 7-((Z)-2-(2-aminothiazol-4-yl)pent-2-enamido)-3-((carbamoyloxy)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride hydrate
    • CEFCAPENE PIVOXIL HYDROCHLORIDE HYDRATE [WHO-DD]
    • (6R,7R)-(Pivaloyloxy)methyl7-((Z)-2-(2-aminothiazol-4-yl)pent-2-enamido)-3-((carbamoyloxy)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylatehydrochloridehydrate
    • J-700157
    • PIVALOYLOXYMETHYL (+)-(6R,7R)-7-((Z)-2-(2-AMINO-4-THIAZOLYL)-2-PENTENAMIDO)-3-(HYDROXYMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID CARBAMATE MONOHYDROCHLORIDE MONOHYDRATE
    • Cefcapene pivoxil hydrochloride hydrate (JP17)
    • HY-W040022
    • Cefcapenepivoxil hydrochloride
    • CEFCAPENE PIVOXIL MONOHYDROCHLORIDE MONOHYDRATE
    • D01680
    • CHEMBL4303585
    • S 1108
    • CFPN-PI
    • CCG-270257
    • CEFCAPENE PIVOXIL HYDROCHLORIDE HYDRATE [JAN]
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 3-(((AMINOCARBONYL)OXY)METHYL)-7-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-1-OXO-2-PENTEN-1-YL)AMINO)-8-OXO-, (2,2-DIMETHYL-1-OXOPROPOXY)METHYL ESTER, HYDROCHLORIDE, HYDRATE (1:1:1), (6R,7R)-
    • EX-A4006
    • AS-65791
    • SCHEMBL4755909
    • CEFCAPENE PIVOXIL HYDROCHLORIDE HYDRATE [MI]
    • MFCD01682041
    • V16A6AYI9H
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 3-(((AMINOCARBONYL)OXY)METHYL)-7-((2-(2-AMINO-4-THIAZOLYL)-1-OXO-2- PENTENYL)AMINO)-8-OXO-, (2,2-DIMETHYL-1-OXOPROPOXY)METHYL ESTER,(6R- (6-.ALPHA.,7-.BETA.(Z)))-, MONOHYDROCHLORIDE, HYDRATE
    • S-1108
    • s4844
    • J01DD17
    • CS-W020762
    • Cefcapene pivoxil (hydrochloride hydrate)
    • Flomox (TN)
    • UNII-V16A6AYI9H
    • 147816-24-8
    • AKOS025310133
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-(((2Z)-2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl)amino)-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, monohydrochloride, (6R,7R)-
    • SBI-0654164.0001
    • 2,2-Dimethylpropanoyloxymethyl (6R,7R)-7-[(2Z)-2-(2-aminothiazol-4-yl)pent-2-enylamino]-3-carbamoyloxymethyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate monohydrochloride monohydrate
    • Pivaloyloxymethyl ()-(6R,7R)-7-((Z)-2-(2-amino-4-thiazolyl)-2-pentenamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic Acid Carbamate Monohydrochloride Monohydrate
    • 2,2-Dimethylpropanoyloxymethyl (6R,7R)-7-((2Z)-2-(2-aminothiazol-4-yl)pent-2-enylamino)-3-carbamoyloxymethyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate monohydrochloride monohydrate
    • 2,2-Dimethylpropanoyloxymethyl (6R,7R)-7-[(2Z)-2-(2-aminothiazol-4-yl)pent-2-enoylamino]-3-carbamoyloxymethyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate monohydrochloride monohydrate
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-((2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl)amino)-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (6R-(6alpha,7beta(Z)))-
    • 105889-45-0
    • Cefcapene pivoxil hydrochloride hydrate (JP18)
    • 2,2-Dimethylpropanoyloxymethyl (6R,7R)-7-((2Z)-2-(2-aminothiazol-4-yl)pent-2-enoylamino)-3-carbamoyloxymethyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate monohydrochloride monohydrate
    • MDL: MFCD01682041
    • Inchi: 1S/C23H29N5O8S2.ClH.H2O/c1-5-6-12(13-9-38-21(24)26-13)16(29)27-14-17(30)28-15(11(7-34-22(25)33)8-37-18(14)28)19(31)35-10-36-20(32)23(2,3)4;;/h6,9,14,18H,5,7-8,10H2,1-4H3,(H2,24,26)(H2,25,33)(H,27,29);1H;1H2/b12-6-;;/t14-,18-;;/m1../s1
    • InChI Key: LUXIJPQYUCFVAL-XRLCNELCSA-N
    • SMILES: Cl.S1CC(COC(N)=O)=C(C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=C\CC)=O)=O.O

Computed Properties

  • Exact Mass: 621.13300
  • Monoisotopic Mass: 621.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 13
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 247

Experimental Properties

  • Color/Form: Powder
  • Density: 1.47
  • Melting Point: 158-164°C
  • Boiling Point: 888.4 °C at 760 mmHg
  • Flash Point: 491.1 °C
  • PSA: 256.01000
  • LogP: 3.70600
  • Specific Rotation: +49° - +54° (c=1, MeOH)

Cefcapene pivoxil hydrochloride hydrate Security Information

Cefcapene pivoxil hydrochloride hydrate Customs Data

  • HS CODE:2941905990
  • Customs Data:

    China Customs Code:

    2941905990

Cefcapene pivoxil hydrochloride hydrate Pricemore >>

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